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Compound of Interest

Compound Name: 3-Chlorobutanal

Cat. No.: B14413697

3-Chlorobutanal: A Technical Guide to Safety
and Handling

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 3-Chlorobutanal is not readily
available in public domains. This guide has been compiled from available chemical database
information and general safety principles for handling hazardous chemicals. It is intended for
informational purposes for researchers, scientists, and drug development professionals. Always
consult with a qualified safety professional and conduct a thorough risk assessment before
handling this compound.

Chemical and Physical Properties

Limited quantitative data for 3-Chlorobutanal is available. The following table summarizes the
computed properties from publicly accessible databases.
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Property Value Source

Molecular Formula C4H7CIO PubChem[1], LookChem][2]
Molecular Weight 106.55 g/mol PubChem[1][3]

CAS Number 81608-88-0 PubChem[1], LookChem][2]
XLogP3 0.7 PubChem[1][3], LookChem][2]
Hydrogen Bond Donor Count 0 LookChem|[2]

Hydrogen Bond Acceptor

Count 1 LookChem|[2]

Rotatable Bond Count 2 LookChem[2]

Exact Mass 106.0185425 PubChem[1][3], LookChem][2]
Topological Polar Surface Area  17.1 A2 PubChem[1][3]

Heavy Atom Count 6 LookChem|[2]

Complexity 44.8 LookChem|[2]

Hazard Identification and GHS Classification

A definitive Globally Harmonized System (GHS) classification for 3-Chlorobutanal is not

available. Based on the structure (an aldehyde with a chlorinated hydrocarbon chain), it should

be handled as a potentially hazardous substance. Analogous chlorinated compounds and

aldehydes suggest potential for the following hazards:

» Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or

if inhaled.

o Skin Corrosion/Irritation: May cause skin irritation.

o Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

o Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.
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» Skin Sensitization: May cause an allergic skin reaction.
« Carcinogenicity/Mutagenicity/Toxicity to Reproduction: Data not available.
Note: This is an inferred hazard profile and should be treated with caution.

Handling and Storage

All handling of 3-Chlorobutanal should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.

General Handling Precautions:

Avoid contact with eyes, skin, and clothing.

Avoid inhalation of vapor or mist.

Use only with adequate ventilation.

Keep container tightly closed.

Wash hands thoroughly after handling.

Storage Conditions:

e Store in a cool, dry, and well-ventilated area.

o Keep away from heat, sparks, and open flames.

« Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.

Personal Protective Equipment (PPE)

A comprehensive PPE assessment should be conducted for any procedure involving 3-
Chlorobutanal. The following are general recommendations:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

To protect against splashes

and vapors.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact.

Body Protection

A lab coat or chemical-

resistant apron.

To protect against splashes

and spills.

Respiratory Protection

Use in a chemical fume hood.
If not possible, a NIOSH-
approved respirator with an
organic vapor cartridge may be

required.

To prevent inhalation of

vapors.

First Aid Measures

In case of exposure, seek immediate medical attention.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.

Skin Contact

Immediately wash the skin with soap and plenty

of water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.
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Fire Fighting Measures

Data on the flammability of 3-Chlorobutanal is not available. However, as an organic
compound, it should be considered potentially flammable.

Aspect Recommendation

) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media _ o
chemical, or carbon dioxide.

N Combustion may produce toxic fumes, including
Specific Hazards ) ]
hydrogen chloride gas and carbon oxides.

o ] Wear self-contained breathing apparatus
Firefighter Protection i
(SCBA) and full protective gear.

Accidental Release Measures

Personal Precautions:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (see Section 4).

Avoid breathing vapors, mist, or gas.
Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.
e Do not let the product enter drains.

Methods for Cleaning Up:

o Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a suitable
container for disposal.
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o Ventilate the area and wash the spill site after material pickup is complete.

Visualizations

The following diagrams illustrate key safety-related workflows and concepts.
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Click to download full resolution via product page

Caption: Logical flow of information in a standard Safety Data Sheet.
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Need Custom Synthesis?

Caption: A general workflow for the safe handling of hazardous chemicals.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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